Cas no 644961-69-3 (4-Chloro-2-methoxy-6-methylaniline)

• Product Name: 4-Chloro-2-methoxy-6-methylaniline
• CAS No: 644961-69-3
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 1084262
• PubChem ID: 59191972
• Update Time: 2025-11-01

4-Chloro-2-methoxy-6-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methoxy-6-methylaniline
• 4-chloro-2-methoxy-6-methyl-aniline
• SCHEMBL2084949
• 4-Chloro-2-methoxy-6-methylbenzenamine
• G10474
• PSEHUZQOXDGFGD-UHFFFAOYSA-N
• 644961-69-3
• DTXSID301281743
• 4-chloro-2-methyl-6-methoxyaniline
• DB-094791
• Benzenamine, 4-chloro-2-methoxy-6-methyl-

• Inchi： 1S/C8H10ClNO/c1-5-3-6(9)4-7(11-2)8(5)10/h3-4H,10H2,1-2H3
• InChI Key： PSEHUZQOXDGFGD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C)C=1)N)OC

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-Chloro-2-methoxy-6-methylaniline

Comprehensive Overview of 4-Chloro-2-methoxy-6-methylaniline (CAS No. 644961-69-3)

4-Chloro-2-methoxy-6-methylaniline (CAS No. 644961-69-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and dye manufacturing. Its molecular structure, featuring a chloro-substituted aromatic ring with methoxy and methyl functional groups, grants it unique reactivity and versatility in chemical transformations. Researchers and industries value this compound for its role in developing high-performance materials and bioactive molecules, aligning with growing demands for sustainable and efficient chemical processes.

In recent years, the surge in green chemistry initiatives has spotlighted compounds like 4-Chloro-2-methoxy-6-methylaniline due to their potential in reducing environmental footprints. A 2023 study highlighted its applicability in catalytic reactions that minimize waste, addressing the sustainable synthesis trend dominating academic and industrial discourse. This aligns with frequent search queries such as "eco-friendly aniline derivatives" and "low-toxicity aromatic amines," reflecting user interest in environmentally benign alternatives.

The compound’s CAS No. 644961-69-3 serves as a critical identifier in regulatory and safety databases, ensuring compliance with global standards like REACH and TSCA. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, a topic frequently searched by quality control professionals. Its stability under controlled conditions makes it a reliable candidate for high-precision applications, including optoelectronics and advanced polymer formulations.

From a commercial perspective, 4-Chloro-2-methoxy-6-methylaniline is pivotal in synthesizing azo dyes and pharmaceutical scaffolds. Market reports indicate rising demand linked to the expansion of the pharmaceutical industry in Asia-Pacific regions, where queries like "aniline derivatives suppliers" and "specialty chemicals for drug development" have surged by 40% year-on-year. Its role in creating antimicrobial agents further resonates with post-pandemic research priorities.

Innovative applications of this compound extend to material science, particularly in designing conductive polymers for flexible electronics—a hotspot in AI-driven material discovery. Searches for "aromatic amines in nanotechnology" underscore this interdisciplinary relevance. Furthermore, its derivatization potential supports crop protection formulations, addressing food security challenges—a trending topic in agricultural chemistry forums.

To optimize handling and storage, technical guidelines emphasize inert atmospheres and UV-protected packaging for 4-Chloro-2-methoxy-6-methylaniline, topics often queried alongside "chemical stability best practices." Collaborative efforts between academia and manufacturers continue to refine its synthetic routes, balancing cost-efficiency with scalability—a key concern in process chemistry discussions.

In summary, 4-Chloro-2-methoxy-6-methylaniline (CAS No. 644961-69-3) exemplifies the convergence of sustainability, innovation, and industrial utility. Its multifaceted applications and alignment with global trends ensure its prominence in both scientific literature and commercial markets, while SEO-driven content around its properties and uses meets the evolving needs of researchers and procurement specialists alike.